Cas no 121786-39-8 ((R)-2-Amino-3-cyclopropylpropanoic acid)

(R)-2-Amino-3-cyclopropylpropanoic acid is a non-proteinogenic amino acid featuring a cyclopropyl side chain, which imparts unique steric and electronic properties. This chiral compound is valuable in pharmaceutical and biochemical research, particularly in the design of peptidomimetics and enzyme inhibitors due to its constrained cyclopropyl ring, enhancing conformational rigidity. Its high enantiomeric purity makes it suitable for asymmetric synthesis and drug development, where stereochemistry is critical. The cyclopropyl group also improves metabolic stability, making it useful in probing structure-activity relationships. This amino acid serves as a versatile building block in medicinal chemistry, offering researchers a tool to modulate peptide backbone flexibility and enhance binding specificity.

(R)-2-Amino-3-cyclopropylpropanoic acid structure

121786-39-8 structure

Product Name:(R)-2-Amino-3-cyclopropylpropanoic acid

CAS No:121786-39-8

MF:C₆H₁₁NO₂

MW:129.157041788101

MDL:MFCD02259520

CID:63574

PubChem ID:9209421

Update Time:2025-06-08

(R)-2-Amino-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- D-3-(Cyclopropyl)alanine
- D-Cyclopropylalanine
- 2-Cyclopropyl-D-alanine
- (R)-2-Amino-3-cyclopropylpropanoic acid
- (R)-3-Cyclopropylalanine
- Fmoc-β-cyclopropyl-L-Alanine
- H-β-Cyclopropyl-D-Ala-OH
- β-Cyclopropyl-D-Ala-OH
- (2R)-2-amino-3-cyclopropylpropanoic acid
- D-3-Cyclopropylalanine
- D-Cyclopropylalinine
- H-D-ALA(CPRO)-OH
- 3-CYCLOPROPYL-D-ALANINE
- H-D-ALA(CYCLOPROPYL)-OH
- H-b-Cyclopropyl-D-Ala-OH
- BETA-CYCLOPROPYL-D-ALANINE
- beta-Cyclopropyl-D-Ala-OH
- (R)-2-Amino-3-cyclopropylpropionic acid
- (R)-2-Amino-3-cyclopropyl-propionic acid
- (2R)-2-amino-3-cyclopropyl-propanoic acid
- 2-Amino-3-cyclopropyl-propionic acid
- KSC830S4N
- AC-24166
- AS-15808
- CS-W013449
- 121786-39-8
- EN300-199885
- MFCD02259520
- H-D-Ala(cPropyl)-OH
- SCHEMBL2380451
- Cyclopropanepropanoic acid, alpha-amino-, (alphaR)-
- AKOS016842388
- Q-101763
- XGUXJMWPVJQIHI-RXMQYKEDSA-N
- DTXSID10429389
- MDL： MFCD02259520
- Inchi： 1S/C6H11NO2/c7-5(6(8)9)3-4-1-2-4/h4-5H,1-3,7H2,(H,8,9)/t5-/m1/s1
- InChI Key： XGUXJMWPVJQIHI-RXMQYKEDSA-N
- SMILES： OC([C@@H](CC1CC1)N)=O

Computed Properties

Exact Mass: 129.07900
Monoisotopic Mass: 129.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3
XLogP3: -1.9

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.2180
Melting Point: 215-225°C
Boiling Point: 258°Cat760mmHg
Flash Point: 109.9°C
Refractive Index: 1.496
PSA: 63.32000
LogP: 0.89870
Specific Rotation: +6.6° (c=1, H2O)

(R)-2-Amino-3-cyclopropylpropanoic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

(R)-2-Amino-3-cyclopropylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEA0038-1 G	(R)-2-amino-3-cyclopropylpropanoic acid	121786-39-8	97%	1g	¥ 442.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEA0038-5 G	(R)-2-amino-3-cyclopropylpropanoic acid	121786-39-8	97%	5g	¥ 1,551.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEA0038-10 G	(R)-2-amino-3-cyclopropylpropanoic acid	121786-39-8	97%	10g	¥ 2,838.00	2021-05-07
Fluorochem	047559-250mg	D-3-Cyclopropylalanine	121786-39-8	95%	250mg	￡50.00	2022-03-01
Fluorochem	047559-1g	D-3-Cyclopropylalanine	121786-39-8	95%	1g	￡81.00	2022-03-01
Fluorochem	047559-5g	D-3-Cyclopropylalanine	121786-39-8	95%	5g	￡263.00	2022-03-01
Fluorochem	047559-10g	D-3-Cyclopropylalanine	121786-39-8	95%	10g	￡493.00	2022-03-01
AstaTech	51301-1/G	D-3-CYCLOPROPYLALANINE	121786-39-8	97%	1g	$29	2023-09-17
AstaTech	51301-5/G	D-3-CYCLOPROPYLALANINE	121786-39-8	97%	5g	$117	2023-09-17
AstaTech	51301-25/G	D-3-CYCLOPROPYLALANINE	121786-39-8	97%	25g	$597	2023-09-17

(R)-2-Amino-3-cyclopropylpropanoic acid Production Method

(R)-2-Amino-3-cyclopropylpropanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:121786-39-8)D-3-(环丙基)丙氨酸

Order Number:LE26562537

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:56

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:121786-39-8)D-3-(环丙基)丙氨酸

Purity:99%

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